5-tert-butyl-N-[5-(dimethylsulfamoyl)-2-methylphenyl]-2-(phenylmethyl)-3-pyrazolecarboxamide
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Overview
Description
5-tert-butyl-N-[5-(dimethylsulfamoyl)-2-methylphenyl]-2-(phenylmethyl)-3-pyrazolecarboxamide is an aromatic amide.
Scientific Research Applications
Design and Synthesis of Pyrazole Derivatives
Pyrazole amide derivatives, such as those discussed by Deng et al. (2016), have been designed based on the structural features of specific pyrazole compounds. These derivatives exhibited promising insecticidal activity against Helicoverpa armigera, highlighting the potential of pyrazole compounds in developing new insecticides. The study also utilized molecular docking to understand the binding modes of these compounds, suggesting their utility in targeted pest control applications (Deng et al., 2016).
Structural Characterization and Supramolecular Assemblies
Research by Castillo et al. (2009) on 5-benzylamino-3-tert-butyl-1-phenyl-1H-pyrazoles revealed unexpected isomorphisms and hydrogen-bonded supramolecular structures. These findings demonstrate the complex interactions and structural diversity possible within pyrazole derivatives, which could be critical in materials science and nanotechnology for building molecular assemblies with specific properties (Castillo et al., 2009).
Synthesis and Applications in Organic Chemistry
Another study by Han et al. (2011) utilized acrylamides derived from 3,5-dimethyl-1H-pyrazole in asymmetric cycloaddition reactions. This research highlights the role of pyrazole derivatives in synthetic organic chemistry, particularly in creating complex molecules with specific configurations, which can be crucial in pharmaceutical synthesis and materials science (Han et al., 2011).
properties
Molecular Formula |
C24H30N4O3S |
---|---|
Molecular Weight |
454.6 g/mol |
IUPAC Name |
2-benzyl-5-tert-butyl-N-[5-(dimethylsulfamoyl)-2-methylphenyl]pyrazole-3-carboxamide |
InChI |
InChI=1S/C24H30N4O3S/c1-17-12-13-19(32(30,31)27(5)6)14-20(17)25-23(29)21-15-22(24(2,3)4)26-28(21)16-18-10-8-7-9-11-18/h7-15H,16H2,1-6H3,(H,25,29) |
InChI Key |
YLGUYRMWTBHSPZ-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)NC(=O)C2=CC(=NN2CC3=CC=CC=C3)C(C)(C)C |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)NC(=O)C2=CC(=NN2CC3=CC=CC=C3)C(C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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